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Compound of Interest

Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,2-Ethanediol, dipropanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Ethanediol, dipropanoate (CAS No. 123-80-8), also known as ethylene glycol

dipropionate, is an ester with applications as a plasticizer.[1][2][3] A thorough understanding of

its physical properties is essential for its application in research, development, and

manufacturing. This guide provides a comprehensive overview of these properties, detailed

experimental protocols for their determination, and a visualization of its synthesis pathway.

Core Physical and Chemical Properties
1,2-Ethanediol, dipropanoate is a combustible liquid that is slightly soluble in water.[1][2][3] It

is classified as a flammable liquid and should be handled with appropriate safety precautions.

[4]

Data Summary
The quantitative physical properties of 1,2-Ethanediol, dipropanoate are summarized in the

table below for easy reference and comparison.
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Property Value Unit Source(s)

Identifiers

IUPAC Name
2-propanoyloxyethyl

propanoate
- [4]

CAS Number 123-80-8 - [3][5][6]

Molecular Formula C₈H₁₄O₄ - [3][5][6]

InChIKey
UMNVUZRZKPVECS-

UHFFFAOYSA-N
- [5][6]

Molecular Properties

Molecular Weight 174.19 g/mol [3]

174.1944 g/mol [5][6]

Exact Mass 174.08920892 Da [4]

Physical Properties

Physical State Liquid - [1][2][3]

Boiling Point 211 - 212 °C [7][8]

Density 1.045 - 1.05 g/mL [1][7]

Solubility in Water 16.51 (at 25 °C) g/L [3]

Flash Point < 60.5 (< 141) °C (°F) [1]

Calculated Properties

Melting Point 51.09 (324.24) °C (K) [9]

Octanol/Water

Partition Coefficient

(LogP)

0.893 - [9]

Synthesis Pathway
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1,2-Ethanediol, dipropanoate is synthesized via the esterification of 1,2-Ethanediol (ethylene

glycol) with propanoic acid. This reaction typically proceeds in two consecutive steps, first

forming the monoester and then the diester, often catalyzed by an acid.

Caption: Synthesis of 1,2-Ethanediol, dipropanoate via esterification.

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of liquid esters like 1,2-Ethanediol, dipropanoate.

Density Determination
The density of a liquid can be accurately measured using several established techniques.[10]

Protocol 1: Pycnometry (ASTM D1480, ASTM D1217)

Calibration: Calibrate a Bingham pycnometer of a known volume using a reference liquid

with a well-documented density (e.g., distilled water).

Sample Preparation: Ensure the sample of 1,2-Ethanediol, dipropanoate is free of air

bubbles and impurities.

Measurement: a. Weigh the empty, clean, and dry pycnometer. b. Fill the pycnometer with

the sample, taking care to avoid bubbles. c. Place the filled pycnometer in a constant-

temperature bath (e.g., 25.0 ± 0.01 °C) until thermal equilibrium is reached.[1] d. Adjust

the liquid volume to the pycnometer's calibration mark. e. Remove the pycnometer from

the bath, allow it to return to room temperature, and weigh it.

Calculation: Calculate the density by dividing the mass of the sample by the calibrated

volume of the pycnometer, applying a correction for air buoyancy.[1]

Protocol 2: Oscillating U-tube Densitometer (ASTM D4052)

Calibration: Calibrate the instrument using certified density standards or dry air and

distilled water.

Measurement: Inject approximately 1 mL of the liquid sample into the oscillating U-tube.[1]
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Analysis: The instrument measures the change in the frequency of oscillation of the tube

when filled with the sample. This frequency is directly related to the density of the liquid.

The instrument's software automatically calculates and displays the density at the

measurement temperature.[1]

Boiling Point Determination
The boiling point is a critical indicator of purity. The Thiele tube method is a common and

effective technique that requires a small sample volume.[11]

Protocol: Thiele Tube Method

Sample Preparation: a. Place a small amount (less than 0.5 mL) of 1,2-Ethanediol,
dipropanoate into a small test tube (fusion tube).[11] b. Take a capillary tube sealed at

one end and place it, open-end down, into the fusion tube containing the sample.

Apparatus Setup: a. Attach the fusion tube assembly to a thermometer using a rubber

band or wire, ensuring the sample is level with the thermometer bulb. b. Clamp the

thermometer and immerse the assembly in a Thiele tube filled with a high-boiling point oil

(e.g., mineral oil), ensuring the sample is below the oil level.

Measurement: a. Heat the side arm of the Thiele tube gently with a Bunsen burner. The

design of the tube promotes even heat circulation.[12][13] b. As the temperature rises, air

trapped in the capillary tube will escape. Upon reaching the boiling point, a rapid and

continuous stream of bubbles will emerge from the capillary tip.[11] c. Remove the heat

source and allow the apparatus to cool slowly. d. Record the temperature at the precise

moment the stream of bubbles stops and the liquid is drawn back into the capillary tube.

This temperature is the boiling point of the sample.[11]

Pressure Correction: Record the atmospheric pressure at the time of the measurement. If

the pressure is not 760 mmHg, a correction may be necessary for highly accurate work.

Melting Point Determination
While 1,2-Ethanediol, dipropanoate is a liquid at room temperature, its melting point can be

determined if it is first solidified. The capillary method is standard for organic compounds.[2]
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Protocol: Capillary Method (Mel-Temp Apparatus)

Sample Preparation: a. Solidify the sample by cooling it below its expected melting point

(calculated as ~51 °C). b. Finely powder a small amount of the solidified sample. c. Press

the open end of a capillary tube into the powder to pack a small amount (2-3 mm height)

into the sealed end.[14]

Measurement: a. Place the capillary tube into the heating block of a Mel-Temp apparatus.

[15] b. Heat the block rapidly to a temperature approximately 15-20 °C below the expected

melting point. c. Decrease the heating rate to about 1-2 °C per minute to ensure accurate

observation.[15] d. Observe the sample through the magnifying eyepiece. e. Record the

temperature at which the first droplet of liquid appears (T1) and the temperature at which

the entire sample becomes a clear liquid (T2). The melting point is reported as the range

T1-T2. For a pure compound, this range is typically narrow (0.5-1.0 °C).[12][15]

Solubility Determination
The solubility of an ester in water can be determined quantitatively. For slightly soluble

substances, establishing equilibrium and analyzing the concentration of the saturated solution

is key.

Protocol: Shake-Flask Method (OECD Guideline 105)

Equilibrium Setup: a. Add an excess amount of 1,2-Ethanediol, dipropanoate to a known

volume of distilled water in a flask. b. Seal the flask and agitate it in a constant-

temperature water bath (e.g., 25 °C) for a prolonged period (e.g., 24-48 hours) to ensure

equilibrium is reached. A preliminary test can determine the time required to reach

saturation.

Phase Separation: a. After agitation, allow the mixture to stand undisturbed at the same

constant temperature to allow for the separation of undissolved ester. b. Centrifugation

may be required to fully separate the aqueous phase from any dispersed micro-droplets of

the ester.

Analysis of Aqueous Phase: a. Carefully extract a known volume of the clear, saturated

aqueous phase. b. Determine the concentration of the dissolved ester in the aqueous
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sample. Gas chromatography (GC) is a suitable analytical method for this purpose, given

its volatility.

Calculation: The solubility is expressed as the mass of the solute per volume (or mass) of

the solvent (e.g., g/L).

Note on Water Content Analysis: For determining the small amount of water that might

dissolve in the ester phase, Karl Fischer titration is the standard method.[16] This technique

is highly sensitive and specific to water.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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